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Compound of Interest

Compound Name: 3,5-Dimethoxyaniline

Cat. No.: B133145

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 3,5-Dimethoxyaniline
(CAS No. 10272-07-8), a versatile intermediate compound used in the synthesis of dyes,
pigments, and pharmaceuticals.[1] Adherence to strict safety protocols is essential when
handling this chemical to mitigate potential health risks.

Hazard Identification and Classification

3,5-Dimethoxyaniline is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[2][3] The primary hazards associated with this
compound are acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract
irritation.[2][3]

GHS Classification Summary
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[2]
Acute Toxicity, Oral Category 4
[31[4]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2
[31[4]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[2][3][4]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure) irritation. [2][3][4]

Signal Word: Warning[2]
Hazard Pictograms:

o Exclamation Mark (GHSO07): Indicates skin and eye irritation, harmful if swallowed, and may
cause respiratory irritation.

Toxicological Data

While specific LD50 and LC50 values for 3,5-Dimethoxyaniline are not readily available in the
reviewed literature, its classification as Acute Toxicity Category 4 (Oral) provides a quantitative
range for its acute oral toxicity.

Endpoint Species Route Value Classification
300 - 2000 Category 4
LD50 Rat (expected) Oral mg/kg body (Harmful if
weight swallowed)[5]
Data not
LD50 Not available Dermal Not available ]
available
) ) ) Data not
LC50 Not available Inhalation Not available ]
available
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Experimental Protocols

The toxicological classifications are determined by standardized experimental protocols, such
as those outlined by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance.

Methodology:

Animal Model: Typically, the test is performed on rats.

o Dosage: A stepwise procedure is used where a small group of animals (usually 3) is dosed at
a defined level. The starting dose is selected from a series of fixed dose levels (e.g., 5, 50,
300, 2000 mg/kg body weight).

e Observation: The animals are observed for signs of toxicity and mortality for up to 14 days.

o Endpoint: The classification is determined by the number of animals that show signs of
toxicity or die at a given dose level. The LD50 is estimated to be within a certain range based
on these outcomes.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This guideline assesses the potential of a substance to cause skin irritation or corrosion.
Methodology:
e Animal Model: The albino rabbit is the preferred species for this test.

o Application: A small amount of the test substance (0.5 g for solids) is applied to a shaved
patch of skin on the animal's back.

o Exposure: The substance is held in contact with the skin for a specified period, typically 4
hours.
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o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The severity of the
reactions is scored.

o Endpoint: The substance is classified as an irritant based on the severity and reversibility of
the skin reactions.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test evaluates the potential of a substance to cause eye irritation or damage.
Methodology:

Animal Model: The albino rabbit is the recommended test animal.

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye of the animal. The other eye serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
corneal opacity, iritis, conjunctival redness, and chemosis (swelling).

e Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions observed.

Handling and Safety Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Use impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: In case of insufficient ventilation or when handling large quantities,
use a NIOSH-approved respirator with an appropriate cartridge.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Protect
from light and moisture.

First Aid Measures

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, get medical advice/attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

After Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

Accidental Release and Firefighting Measures
Accidental Release

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it
in a suitable, labeled container for disposal.

Firefighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
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Visualized Workflows

The following diagrams illustrate key logical and procedural flows for handling 3,5-
Dimethoxyaniline safely.

3,5-Dimethoxyaniline

3,5-Dimethoxyaniline
CAS: 10272-07-8

5GHS Hazard Classification
\ 4 \ 4 \ 4
Acute Toxicity (Oral) Skin Irritation Eye lrritation STOT - Single Exposure
Category 4 Category 2 Category 2 Category 3
H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3,5-Dimethoxyaniline.
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Caption: Workflow for a solid chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. echemi.com [echemi.com]

e 3. spectrumchemical.com [spectrumchemical.com]

e 4. 3,5-Dimethoxyaniline | CBH11NOZ2 | CID 66301 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. flinnsci.com [flinnsci.com]

« To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of
3,5-Dimethoxyaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133145#health-and-safety-information-for-3-5-
dimethoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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